3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one

• IUPAC Name: 3-amino-2-(4-methylbenzoyl)-7,8-dihydro-6H-thieno[2,3-b]quinolin-5-one
• InChI: InChI=1S/C19H16N2O2S/c1-10-5-7-11(8-6-10)17(23)18-16(20)13-9-12-14(21-19(13)24-18)3-2-4-15(12)22/h5-9H,2-4,20H2,1H3
• InChI Key: UGMPVDQBKKOHEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=CC4=C(CCCC4=O)N=C3S2)N
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one is a synthetic compound with potential therapeutic applications. It belongs to the family of thieno[2,3-b]quinolines, which are known to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one is not fully understood. However, it is believed to exert its biological activities through the inhibition of specific enzymes and signaling pathways. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines in vitro and in vivo. The compound has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been shown to exhibit antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one in lab experiments include its high potency, specificity, and selectivity. The compound has been found to exhibit activity at low concentrations, which makes it an attractive candidate for drug development. However, the limitations of using this compound include its low solubility and stability, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one. One area of interest is the investigation of its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential as an anti-cancer agent, particularly in the treatment of breast cancer and lung cancer. Further research is also needed to explore its antibacterial activity and potential as an antibiotic. Finally, the development of novel synthetic methods and analogs may improve the potency, solubility, and stability of this compound for future therapeutic applications.
In conclusion, 3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one is a synthetic compound with potential therapeutic applications. Its synthesis method has been optimized to ensure high yield and purity. The compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities through the inhibition of specific enzymes and signaling pathways. Future research directions include investigating its potential as a therapeutic agent for various diseases and developing novel synthetic methods and analogs.

Scientific Research Applications

3-amino-2-(4-methylbenzoyl)-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one has been studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. The compound has shown promising results in preclinical studies and is being investigated for its clinical potential.